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Compound of Interest

Compound Name: Boc-4-methyl-D-phenylalanine

CAS No.: 80102-27-8

Cat. No.: B558662

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Boc-4-methyl-D-phenylalanine, a

key building block in modern peptide synthesis and drug discovery. This document details its

physicochemical properties, synthesis, and application in experimental protocols, with a focus

on its role in developing novel therapeutics.

Core Data Presentation
Boc-4-methyl-D-phenylalanine, identified by the CAS number 80102-27-8, is a derivative of

the non-proteinogenic amino acid 4-methyl-D-phenylalanine.[1][2] The tert-butyloxycarbonyl

(Boc) protecting group on the alpha-amino group allows for its controlled and sequential

incorporation into peptide chains.[3] The presence of the D-enantiomer and the 4-methyl group

on the phenyl ring are critical features that can impart unique properties to peptides, such as

enhanced enzymatic stability and modified receptor interactions.[4][5]
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Property Value References

CAS Number 80102-27-8 [1][2]

Molecular Formula C₁₅H₂₁NO₄ [2][6][7]

Molecular Weight 279.33 g/mol [7][8]

Synonyms

(2R)-2-[(tert-

butoxycarbonyl)amino]-3-(4-

methylphenyl)propanoic acid,

N-Boc-4-methyl-D-

phenylalanine, Boc-D-Phe(4-

Me)-OH

[1][9]

Purity >95% to ≥99% (by HPLC) [2][6][10]

Appearance
White to off-white solid or

powder
[3]

Storage Conditions 2 to 8 °C [6][10]

Experimental Protocols
Synthesis of Boc-4-methyl-D-phenylalanine
The synthesis of Boc-4-methyl-D-phenylalanine is achieved through the protection of the

amino group of 4-methyl-D-phenylalanine using di-tert-butyl dicarbonate (Boc anhydride) in the

presence of a base. This is a standard procedure for Boc protection of amino acids.[3][11]

Materials:

4-methyl-D-phenylalanine

Di-tert-butyl dicarbonate (Boc₂O)

Triethylamine (TEA) or another suitable base

Dimethylformamide (DMF) or another suitable solvent

Ethyl acetate
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Saturated sodium bicarbonate solution

1M HCl solution

Brine

Anhydrous magnesium sulfate

Procedure:

Dissolve 4-methyl-D-phenylalanine in DMF.

Add triethylamine to the solution to act as a base.

Slowly add di-tert-butyl dicarbonate to the reaction mixture.

Stir the reaction at room temperature for 18-24 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Once the reaction is complete, remove the solvent under reduced pressure.

Dissolve the residue in ethyl acetate and wash with 1M HCl, saturated sodium bicarbonate

solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo to

yield the crude product.

Purify the product by column chromatography or recrystallization to obtain pure Boc-4-
methyl-D-phenylalanine.

Incorporation into a Peptide Chain via Boc Solid-Phase
Peptide Synthesis (SPPS)
Boc-4-methyl-D-phenylalanine is a valuable building block in Boc-SPPS. The general

workflow involves the iterative deprotection of the Boc group and coupling of the next Boc-

protected amino acid onto a solid support resin.[12][13]
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Materials:

Boc-4-methyl-D-phenylalanine

Appropriate resin for Boc-SPPS (e.g., Merrifield or PAM resin)[13]

Trifluoroacetic acid (TFA) in dichloromethane (DCM) for deprotection[13]

Coupling reagents (e.g., DCC/HOBt or HBTU/DIPEA)

DCM and DMF as washing solvents

A neutralizing base (e.g., diisopropylethylamine, DIPEA)

Procedure:

Resin Preparation: Start with a suitable resin, with the first amino acid already attached if

necessary.

Boc Deprotection: Swell the resin in DCM. Treat the resin with a solution of 50% TFA in DCM

for approximately 30 minutes to remove the Boc protecting group from the N-terminal amino

acid.[13]

Washing: Wash the resin thoroughly with DCM followed by DMF to remove residual TFA and

byproducts.

Neutralization: Neutralize the resulting trifluoroacetate salt on the resin with a solution of a

hindered base like 10% DIPEA in DMF.

Coupling: Dissolve Boc-4-methyl-D-phenylalanine and a coupling agent (e.g.,

HBTU/HOBt) in DMF. Add this activation mixture to the neutralized resin and agitate for 1-2

hours to form the peptide bond.

Washing: Wash the resin with DMF and DCM to remove excess reagents and byproducts.

Repeat: Repeat the deprotection, washing, neutralization, and coupling steps for each

subsequent amino acid in the peptide sequence.
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Final Cleavage: Once the peptide synthesis is complete, cleave the peptide from the resin

and remove side-chain protecting groups using a strong acid like hydrofluoric acid (HF) or

trifluoromethanesulfonic acid (TFMSA).[12]
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Caption: Synthesis of Boc-4-methyl-D-phenylalanine.
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Caption: Workflow for Boc Solid-Phase Peptide Synthesis.
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Applications in Research and Drug Development
The incorporation of Boc-4-methyl-D-phenylalanine into peptide sequences is a strategic

choice for enhancing therapeutic potential. The D-configuration provides resistance to

proteolytic degradation, thereby increasing the in vivo half-life of the peptide.[5] The 4-methyl

group adds hydrophobicity, which can influence peptide structure, membrane interaction, and

receptor binding affinity.[10]

This modified amino acid is particularly useful in the development of:

Metabolically Stable Peptides: For applications where a longer duration of action is required.

Peptide-Based Therapeutics: Including agonists and antagonists for G-protein coupled

receptors (GPCRs), where specific conformations are crucial for activity.

Enzyme Inhibitors: The unique structure can be used to design potent and selective

inhibitors.

Novel Biomaterials: Where the self-assembly properties of the resulting peptides can be

tailored.[10]

Its use is prominent in pharmaceutical development, especially for therapeutics targeting

neurological disorders and in protein engineering for creating proteins with enhanced stability

and function.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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